Cas no 2228543-94-8 (4-(4-bromo-5-methoxythiophen-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4-bromo-5-methoxythiophen-2-yl)-1,3-oxazolidin-2-one
• CAS No: 2228543-94-8
• MF: C₈H₈BrNO₃S
• MW: 278.123020172119
• CID: 5842372
• PubChem ID: 165797307
• Update Time: 2025-05-24

4-(4-bromo-5-methoxythiophen-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-5-methoxythiophen-2-yl)-1,3-oxazolidin-2-one
• EN300-1916846
• 2228543-94-8

• Inchi： 1S/C8H8BrNO3S/c1-12-7-4(9)2-6(14-7)5-3-13-8(11)10-5/h2,5H,3H2,1H3,(H,10,11)
• InChI Key： YQGYYTPQDSNBNX-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)C1COC(N1)=O

Computed Properties

• Exact Mass: 276.94083g/mol
• Monoisotopic Mass: 276.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.8Ų

Additional information on 4-(4-bromo-5-methoxythiophen-2-yl)-1,3-oxazolidin-2-one

4-(4-Bromo-5-Methoxythiophen-2-Yl)-1,3-Oxazolidin-2-One (CAS No. 2228543-94-8)

The compound 4-(4-bromo-5-methoxythiophen-2-yl)-1,3-oxazolidin-2-one (CAS No. 2228543-94-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring system with an oxazolidinone moiety. The thiophene ring is substituted with a bromine atom at the 4-position and a methoxy group at the 5-position, while the oxazolidinone ring introduces a lactam functionality, enhancing the molecule's versatility and reactivity.

Recent studies have highlighted the importance of oxazolidinones in drug discovery and materials science. The oxazolidinone ring is known for its ability to act as a bioisostere of β-lactam antibiotics, making it a valuable component in the design of new antimicrobial agents. Additionally, the thiophene moiety in this compound contributes to its electronic properties, making it an attractive candidate for applications in organic electronics and optoelectronics.

The synthesis of 4-(4-bromo-5-methoxythiophen-2-yl)-1,3-oxazolidin-2-one involves a multi-step process that typically begins with the preparation of the thiophene derivative. The bromination and methylation steps are critical to achieving the desired substitution pattern on the thiophene ring. Subsequent coupling reactions with oxazolidinone precursors allow for the formation of the final product. The optimization of these steps has been a focus of recent research efforts, aiming to improve yield and purity while maintaining scalability.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-inflammatory and anticancer therapies. Its ability to modulate key cellular pathways makes it an interesting target for drug development. Furthermore, its electronic properties have led to its exploration in organic semiconductors and light-emitting diodes (LEDs), where it can serve as a building block for advanced materials.

The structural uniqueness of 4-(4-bromo-5-methoxythiophen-2-yl)-1,3-Oxazolidinone also makes it a valuable tool in chemical synthesis. It can act as a versatile platform for further functionalization, enabling the creation of more complex molecules with tailored properties. For instance, substitution reactions at the bromine atom or methoxy group can lead to derivatives with enhanced bioavailability or improved electronic characteristics.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the conjugation between the thiophene ring and oxazolidinone moiety significantly influences its optical and electronic properties. These findings have been instrumental in guiding experimental studies aimed at optimizing its performance in various applications.

In conclusion, CAS No. 2228543-94 -8, or 4-(4-brom o -5-methoxythiophen - ² -yl)-1 , 3 -ox azol idin - ² - one, stands out as a multifaceted molecule with immense potential across diverse scientific domains. Its unique structure, combined with recent research advancements, positions it as a key player in future innovations within drug discovery, materials science, and beyond.